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Compound of Interest

Compound Name: 2-(2-Bromoethoxy)naphthalene

Cat. No.: B188594 Get Quote

Essential Safety and Handling Guide for 2-(2-
Bromoethoxy)naphthalene
Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2-Bromoethoxy)naphthalene was not

located. The following guidance is based on the safety profiles of structurally related

compounds, including other brominated naphthalenes and naphthalene itself. It is imperative to

treat 2-(2-Bromoethoxy)naphthalene with caution as a substance with unconfirmed

toxicological properties and to handle it in accordance with the highest laboratory safety

standards.

This document provides crucial safety and logistical information for the handling, use, and

disposal of 2-(2-Bromoethoxy)naphthalene in a laboratory setting. The procedures outlined

are designed to minimize risk and ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Quantitative Data
Based on analogous compounds, 2-(2-Bromoethoxy)naphthalene is anticipated to be a

hazardous substance. Primary concerns include severe skin and eye irritation or burns,

respiratory tract irritation, and potential harm if swallowed.[1][2][3][4][5][6][7] The naphthalene

moiety suggests a potential for carcinogenicity and high toxicity to aquatic life.[8][9][10][11][12]

Table 1: Physicochemical and Hazard Data of Related Naphthalene Compounds
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Property Naphthalene
2-
(Bromomethyl)nap
hthalene

1-(2-
Bromoethyl)naphth
alene

CAS Number 91-20-3 939-26-4 13686-49-2

Molecular Formula C₁₀H₈ C₁₁H₉Br C₁₂H₁₁Br

Appearance White crystalline solid Solid Not Specified

Melting Point 80-82 °C[13] Not Specified Not Specified

Boiling Point 218 °C[13] Not Specified Not Specified

| GHS Hazards | Flammable solid, Harmful if swallowed, Suspected of causing cancer, Very

toxic to aquatic life.[9][12] | Causes severe burns, Risk of serious eye damage, May cause skin

sensitization.[1] | Harmful if swallowed, Causes skin irritation, Causes serious eye irritation,

May cause respiratory irritation.[3] |

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent personal exposure. All PPE should be

removed before leaving the laboratory area.

Table 2: Required Personal Protective Equipment
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Protection Type Specification Rationale and Guidelines

Eye and Face Protection
Chemical splash goggles
and a face shield.

Protects against splashes
and airborne particles.
Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[6][10][14]
A face shield offers
broader protection but
should be used with
goggles.[15][16]

Skin and Body Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), Lab coat

or chemical-resistant coveralls,

Closed-toe shoes.

Prevents skin contact, which

can cause severe irritation or

burns.[1][8] Gloves should be

changed frequently, especially

if contaminated.[8] Clothing

worn during handling should

be washed separately from

other laundry.[17]

| Respiratory Protection | NIOSH/MSHA-approved respirator. | Required if there is a risk of

generating dust or aerosols, or if working outside of a certified chemical fume hood.[6][14]

Follow OSHA respirator regulations (29 CFR 1910.134).[6] |

Operational and Handling Plan
A systematic approach to handling ensures safety from receipt to disposal. All operations

involving this chemical must be performed within a certified chemical fume hood to minimize

inhalation exposure.[8]

Step 1: Receiving and Storage

Inspection: Upon receipt, inspect the container for damage or leaks. Wear appropriate PPE

during inspection.

Storage: Store in a cool, dry, well-ventilated, and designated corrosives area.[2][6]
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Segregation: Keep away from incompatible materials such as strong oxidizing agents and

acids.[1] Store locked up and away from heat, sparks, or open flames.[8][9][11]

Container Integrity: Keep containers tightly sealed when not in use.[2][5][6][7]

Step 2: Chemical Handling and Use

Engineering Controls: All weighing and transfers must be conducted in a chemical fume

hood with a certified face velocity of at least 100 feet per minute.[8] Facilities must be

equipped with an eyewash station and a safety shower in close proximity.[2][14]

Safe Handling:

Assemble all necessary equipment and materials inside the fume hood before starting.

Don all required PPE as specified in Table 2.

Carefully open the container.

Avoid generating dust.[2][9][10][13] If the material is a solid, handle it gently.

Use only spark-proof tools and explosion-proof equipment if the material is flammable.[9]

[10][14]

Do not eat, drink, or smoke in the handling area.[9][11]

Wash hands thoroughly after handling.[3][9]

Step 3: Spill and Emergency Response

Spill Cleanup:

Evacuate non-essential personnel from the area.[1][10]

Remove all sources of ignition.[1][10][13]

Wearing full PPE, cover the spill with a dry, inert absorbent material (e.g., sand,

vermiculite).
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Carefully sweep or shovel the material into a suitable, labeled container for hazardous

waste.[9][10] Do not create dust.

Clean the spill area thoroughly with soap and water.

Collect all cleanup materials for disposal as hazardous waste.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3][5]

[6]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with large

amounts of water for at least 15 minutes. Seek immediate medical attention.[1][2][5][6]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and have them drink 2-4 cups of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[2][3][9]

Disposal Plan
Waste Characterization: All waste containing 2-(2-Bromoethoxy)naphthalene, including

contaminated PPE, spill cleanup materials, and empty containers, must be treated as

hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed hazardous

waste container.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, regional, and national regulations.[1][6][7][9][10] Do not allow the

chemical to enter drains or waterways.[1][10]

Procedural Workflow Visualization
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The following diagram outlines the essential workflow for safely handling 2-(2-
Bromoethoxy)naphthalene.

Preparation Phase

Handling Phase (In Fume Hood)

Post-Handling Phase Emergency Procedures

Review Safety Data
(Use Analogous Data)

Assemble Required PPE
(Goggles, Face Shield, Gloves, Coat)

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Weighing & Transfer

Experimental Use

Decontaminate Glassware
& Surfaces

Spill Response

If Spill Occurs

Personal Exposure
(First Aid)

If Exposure Occurs

Fire Response

If Fire Occurs

Segregate Hazardous Waste
(Solid & Liquid)

Doff & Dispose of
Contaminated PPE
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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